Cas no 2172218-03-8 ((5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine)

(5-Cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine is a structurally unique triazole derivative featuring a cyclopentyl and pentyl substituent, combined with a methylamine functional group. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting heterocyclic scaffolds. Its triazole core offers stability and synthetic flexibility, while the cyclopentyl and pentyl groups may enhance lipophilicity, influencing pharmacokinetic properties. The methylamine moiety provides a reactive site for further derivatization, making it valuable for drug discovery applications. The compound's well-defined structure allows for precise modifications, supporting research in enzyme inhibition or receptor modulation studies. Suitable for controlled reactions under standard laboratory conditions.
(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine structure
2172218-03-8 structure
Product Name:(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine
CAS No:2172218-03-8
MF:C14H26N4
MW:250.383042812347
CID:5807466
PubChem ID:165591774
Update Time:2025-10-28

(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine
    • [(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
    • EN300-1597181
    • 2172218-03-8
    • Inchi: 1S/C14H26N4/c1-3-4-7-10-18-14(12-8-5-6-9-12)13(11-15-2)16-17-18/h12,15H,3-11H2,1-2H3
    • InChI Key: PNPKEHJLPOTSGJ-UHFFFAOYSA-N
    • SMILES: N1(CCCCC)C(=C(CNC)N=N1)C1CCCC1

Computed Properties

  • Exact Mass: 250.21574685g/mol
  • Monoisotopic Mass: 250.21574685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.7Ų

(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1597181-0.05g
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
0.05g
$1428.0 2023-06-04
Enamine
EN300-1597181-0.1g
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
0.1g
$1496.0 2023-06-04
Enamine
EN300-1597181-0.25g
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
0.25g
$1564.0 2023-06-04
Enamine
EN300-1597181-0.5g
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
0.5g
$1632.0 2023-06-04
Enamine
EN300-1597181-1.0g
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
1g
$1701.0 2023-06-04
Enamine
EN300-1597181-2.5g
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
2.5g
$3332.0 2023-06-04
Enamine
EN300-1597181-5.0g
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
5g
$4930.0 2023-06-04
Enamine
EN300-1597181-10.0g
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
10g
$7312.0 2023-06-04
Enamine
EN300-1597181-50mg
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
50mg
$1428.0 2023-09-23
Enamine
EN300-1597181-100mg
[(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
2172218-03-8
100mg
$1496.0 2023-09-23

Additional information on (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine

Comprehensive Overview of (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine (CAS No. 2172218-03-8)

The compound (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine, identified by its CAS No. 2172218-03-8, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its intricate design, featuring a cyclopentyl group and a pentyl chain attached to a 1,2,3-triazole core, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its amine-functionalized triazole scaffold, which is known for its versatility in interacting with enzymes and receptors.

In recent years, the scientific community has shown a growing fascination with 1,2,3-triazole-based compounds due to their stability, synthetic accessibility, and bioactivity. The incorporation of a methylamine moiety in (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine further enhances its pharmacological profile, making it a subject of extensive study. This compound aligns with the current trend of exploring heterocyclic amines for their potential in treating various conditions, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 2172218-03-8 typically involves click chemistry, a method celebrated for its efficiency and high yield. This approach not only simplifies the production of triazole derivatives but also ensures scalability, a critical factor for pharmaceutical development. The cyclopentyl and pentyl substituents contribute to the compound's lipophilicity, which is a key consideration in drug design for optimizing membrane permeability and bioavailability.

One of the most searched questions in the context of 1,2,3-triazole compounds is their role in addressing antibiotic resistance. While (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine is not an antibiotic itself, its structural features are being investigated for their potential to enhance the efficacy of existing antimicrobial agents. This aligns with the global effort to combat superbugs, a hot topic in both scientific and public domains.

Another area of interest is the compound's potential application in neurological research. The methylamine group is a common motif in neurotransmitters and neuromodulators, prompting studies into whether CAS No. 2172218-03-8 could influence synaptic activity. Such investigations are part of the broader search for novel therapeutics for neurodegenerative diseases, a highly relevant subject in today's aging population.

From a commercial perspective, the demand for triazole-based compounds like (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine is on the rise, driven by their utility in agrochemicals and materials science. The cyclopentyl ring, in particular, is valued for its conformational rigidity, which can improve the performance of liquid crystals and polymers. This dual applicability in life sciences and material engineering makes the compound a versatile asset in R&D portfolios.

In conclusion, (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine (CAS No. 2172218-03-8) represents a fascinating intersection of chemistry and biology. Its multifaceted properties and alignment with contemporary research trends ensure its continued relevance in scientific exploration. As the quest for innovative solutions in healthcare and technology progresses, this compound is poised to play a pivotal role in shaping future advancements.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited